Cas no 1807939-14-5 (1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride)

• Product Name: 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride
• CAS No: 1807939-14-5
• MDL: MFCD31567026
• CID: 4619070
• PubChem ID: 119031556
• Update Time: 2025-10-30

1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride

• MDL： MFCD31567026

Additional information on 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride

Research Brief on 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride (CAS: 1807939-14-5)

1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride (CAS: 1807939-14-5) is a chiral amine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its phenyl-substituted oxolane ring and amine functional group, has shown potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The synthesis of 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride involves stereoselective methods to ensure the desired (2R,5R) configuration, which is critical for its biological activity. Recent advancements in catalytic asymmetric synthesis have improved the yield and enantiomeric purity of this compound, making it more accessible for pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, facilitating its use in biological assays and formulation studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for dopamine receptor modulators. The study highlighted its ability to interact with D2-like receptors, suggesting its utility in treating neurological disorders such as Parkinson's disease and schizophrenia. The compound's rigid oxolane ring was found to contribute to its binding affinity and selectivity, offering a promising starting point for further optimization.

Another recent application of 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride is in the development of enzyme inhibitors. A 2024 preprint on bioRxiv reported its use as a precursor for designing inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against HDAC6, with IC50 values in the nanomolar range. These findings underscore its potential as a versatile intermediate in drug discovery.

Despite these promising results, challenges remain in the clinical translation of 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's unique stereochemistry and functional group compatibility make it a valuable tool for medicinal chemists exploring new therapeutic avenues.

In conclusion, 1-[(2R,5R)-5-phenyloxolan-2-yl]methanamine hydrochloride (CAS: 1807939-14-5) represents a promising candidate for drug development, with applications ranging from CNS disorders to cancer therapy. Continued research into its pharmacological properties and synthetic accessibility will likely expand its utility in the pharmaceutical industry. Future studies should focus on optimizing its derivatives for improved efficacy and safety profiles.